1-(furan-2-ylmethyl)-2-(3-methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione

• IUPAC Name: 1-(furan-2-ylmethyl)-2-(3-methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4-thione
• InChI: InChI=1S/C20H20N2O2S/c1-23-15-7-4-6-14(12-15)19-21-20(25)17-9-2-3-10-18(17)22(19)13-16-8-5-11-24-16/h4-8,11-12H,2-3,9-10,13H2,1H3
• InChI Key: BHPFLYSUFIKUFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC(=S)C3=C(N2CC4=CC=CO4)CCCC3
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol
• CAS No.: 710985-85-6

Description

1-(furan-2-ylmethyl)-2-(3-methoxyphenyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione is a useful research compound. Its molecular formula is C20H20N2O2S and its molecular weight is 352.45. The purity is usually 95%.
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Scientific Research Applications

Pro-drug Applications

The synthesis and potential application of derivatives similar to the specified compound, specifically focusing on nitrofuran derivatives, have been explored for their potential as pro-drugs. These compounds can be activated bioreductively, suggesting their application in selective drug release within hypoxic solid tumors, highlighting a novel approach to cancer treatment (Berry et al., 1997).

Synthetic Approaches

Research has been conducted on the multicomponent synthesis of tetrahydroquinoline derivatives, showcasing methods for condensing various compounds to create structures that include the furan and thiophene derivatives. These synthetic approaches underline the compound's versatility in chemical synthesis and potential utility in developing new pharmacologically active molecules (Dyachenko et al., 2015).

Antimicrobial Activities

Derivatives starting from furan-2-carbohydrazide, leading to triazole, oxadiazole, and thiazolidine compounds, have been synthesized and tested for antimicrobial activities. Some of these compounds displayed significant activity against various microorganisms, suggesting the compound's potential in antimicrobial drug development (Başoğlu et al., 2013).

Structural and Computational Studies

Studies have also focused on the structural and vibrational properties of related compounds, utilizing DFT studies and X-ray analysis to understand the molecular structure better. These investigations provide insight into the compound's behavior in different states and its interactions at the molecular level, which is crucial for designing drugs with specific targets (Sun et al., 2021).

Novel Syntheses and Biological Applications

Research into synthesizing and characterizing novel derivatives containing the furan moiety for various biological applications, including anticancer and antimicrobial activities, reflects the compound's significance in medicinal chemistry. These studies indicate the potential for developing new therapeutic agents based on the compound's structure (Hassanien et al., 2022).